molecular formula C13H20N2O2 B8777408 N-[4-[(Diethylamino)methyl]-3-hydroxyphenyl]acetamide

N-[4-[(Diethylamino)methyl]-3-hydroxyphenyl]acetamide

Cat. No.: B8777408
M. Wt: 236.31 g/mol
InChI Key: USKVVSHKVGPAHH-UHFFFAOYSA-N
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Description

N-[4-[(Diethylamino)methyl]-3-hydroxyphenyl]acetamide is a useful research compound. Its molecular formula is C13H20N2O2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H20N2O2

Molecular Weight

236.31 g/mol

IUPAC Name

N-[4-(diethylaminomethyl)-3-hydroxyphenyl]acetamide

InChI

InChI=1S/C13H20N2O2/c1-4-15(5-2)9-11-6-7-12(8-13(11)17)14-10(3)16/h6-8,17H,4-5,9H2,1-3H3,(H,14,16)

InChI Key

USKVVSHKVGPAHH-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CC1=C(C=C(C=C1)NC(=O)C)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a round bottomed flask containing 3-acetamidophenol (5 g) in ethanol (20 ml) was added diethylamine (2.6 g) and formaldehyde (1.1 g). The resulting mixture was stirred at reflux for 24 hours. After this time, the solvent was evaporated and the residue was purified by column chromatography (silica, dichloromethane/methanol 80:20) to give N-(4-Diethylaminomethyl-3-hydroxy-phenyl)-acetamide (4.1 g, 53%). 1H NMR (250 MHz, CDCl3) δH: 7.05 (1H, d, J=8.2), 6.89 (1H, d, J=8.2), 6.80 (1H, s), 3.70 (2H, s), 2.60 (2H, q, J=7.2), 2.12 (3H, s, NHCOCH3), 1.10 (3H, t, J=7.2). IR (NEAT) CM−1; 3500-2800 (broad-OH band), 1668, 1614, 1538, 1454, 1386, 1273, 1194, 1166, 1114, 1032, 863, 773 and 736.ACCURATE MASS: 237.16042 gmol−1 (C13H21O2N2 requires 237.16029); ELEMENTAL ANALYSIS; C, 64.07; H, 8.62; N, 10.88; (calc values; C, 65.67; H, 8.53; N, 11.86). MS; molecular ion peak at m/z=237
Quantity
5 g
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reactant
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20 mL
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2.6 g
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reactant
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1.1 g
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reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

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